Cas no 21733-05-1 (methyl 3-chloro-1H-1,2,4-triazole-5-carboxylate)

• Product Name: methyl 3-chloro-1H-1,2,4-triazole-5-carboxylate
• CAS No: 21733-05-1
• MF: C₄H₄ClN₃O₂
• MW: 161.546459197998
• MDL: MFCD13188593
• CID: 1025813
• PubChem ID: 13989241
• Update Time: 2025-05-20

methyl 3-chloro-1H-1,2,4-triazole-5-carboxylate Chemical and Physical Properties

Names and Identifiers

• Methyl 5-chloro-4H-1,2,4-triazole-3-carboxylate
• 5-?chloro-?1H-?1,?2,?4-?Triazole-?3-?carboxylic acid methyl ester
• Methyl 3-chloro-1H-1,2,4-triazole-5-carboxylate
• 3-Chlor-5-methoxycarbonyl-< 1,2,4> triazol
• 3-Chloro-1,2,4-triazol-5-carbonsaeuremethylester
• 5-chloro-1H-[1,2,4]triazole-3-carboxylic acid methyl ester
• 5-chloro-1H-[1,2,4]-triazole-3-carboxylic acid methyl ester
• AGN-PC-0001QU
• BB_SC-8904
• CTK8C4641
• methyl 5-chloro-1,2,4-triazole-3-carboxylate
• SureCN2944190
• DTXSID20553866
• VS-02879
• 1H-1,2,4-Triazole-3-carboxylic acid, 5-chloro-, methyl ester
• F14181
• AKOS005174282
• MFCD13188593
• Methyl 5-chloro-1H-1,2,4-triazole-3-carboxylate
• STK933437
• SCHEMBL10860665
• methyl 5-chloro-2H-1,2,4-triazole-3-carboxylate
• EN300-44885
• A878946
• BBL011200
• MB15035
• SCHEMBL2944190
• 21733-05-1
• DA-38909
• NDZVUEAMBRJIIJ-UHFFFAOYSA-N
• methyl 3-chloro-1H-1,2,4-triazole-5-carboxylate(SALTDATA: FREE)
• ALBB-014178
• 1H-1,2,4-triazole-5-carboxylic acid, 3-chloro-, methyl ester
• methyl 3-chloro-1H-1,2,4-triazole-5-carboxylate

• MDL： MFCD13188593
• Inchi： 1S/C4H4ClN3O2/c1-10-3(9)2-6-4(5)8-7-2/h1H3,(H,6,7,8)
• InChI Key： NDZVUEAMBRJIIJ-UHFFFAOYSA-N
• SMILES： ClC1=NC(C(=O)OC)=NN1

Computed Properties

• Exact Mass: 160.9992041g/mol
• Monoisotopic Mass: 160.9992041g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 10
• Rotatable Bond Count: 2
• Complexity: 143
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 67.9Ų

methyl 3-chloro-1H-1,2,4-triazole-5-carboxylate Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• HazardClass：IRRITANT
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organohalogen compounds Aryl halides Aryl chlorides

Additional information on methyl 3-chloro-1H-1,2,4-triazole-5-carboxylate

Comprehensive Overview of Methyl 3-Chloro-1H-1,2,4-Triazole-5-Carboxylate (CAS No. 21733-05-1)

Methyl 3-chloro-1H-1,2,4-triazole-5-carboxylate (CAS No. 21733-05-1) is a versatile heterocyclic compound widely utilized in pharmaceutical and agrochemical research. Its unique molecular structure, featuring a triazole ring and a carboxylate ester group, makes it a valuable intermediate in synthetic chemistry. Recent studies highlight its potential in developing novel antifungal agents and crop protection chemicals, aligning with the growing demand for sustainable agricultural solutions.

The compound’s CAS number 21733-05-1 is frequently searched in academic and industrial databases, reflecting its relevance in drug discovery and material science. Researchers are particularly interested in its structure-activity relationship (SAR), which aids in optimizing bioactive molecules. With the rise of green chemistry, methyl 3-chloro-1H-1,2,4-triazole-5-carboxylate is also explored for eco-friendly synthesis routes, addressing concerns about environmental impact.

In the context of user search trends, queries often focus on its synthesis methods, safety data sheets (SDS), and supplier information. Analytical techniques like HPLC and NMR are commonly discussed for quality control. Additionally, its role in peptide coupling reactions and metal-organic frameworks (MOFs) garners attention, as these applications intersect with cutting-edge nanotechnology and biomedicine.

From a market perspective, the demand for CAS 21733-05-1 is driven by its utility in high-value intermediates. Companies specializing in custom synthesis and contract research often list this compound in their portfolios. Regulatory compliance, such as REACH and GMP standards, is another critical topic for buyers, ensuring adherence to global chemical safety protocols.

Future applications of methyl 3-chloro-1H-1,2,4-triazole-5-carboxylate may expand into bioconjugation and prodrug design, leveraging its reactive sites for targeted drug delivery. As AI-driven molecular modeling accelerates discovery, this compound’s adaptability positions it as a key player in next-generation therapeutics and smart materials.